Cas no 2306268-67-5 (tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2306268-67-5
• MF: C₁₅H₂₅F₂NO₃
• MW: 305.360711812973
• CID: 5272256
• Update Time: 2026-03-09

tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-8-carboxylic acid, 3,3-difluoro-1-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C15H25F2NO3/c1-13(2,3)21-12(20)18-6-4-14(5-7-18)10-15(16,17)8-11(14)9-19/h11,19H,4-10H2,1-3H3
• InChI Key： CARIHGLYSJJKLM-UHFFFAOYSA-N
• SMILES： C1(CO)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)(F)C1

Additional information on tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate

tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2306268-67-5): A Comprehensive Overview

tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2306268-67-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and difluoromethyl substituents, holds potential for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic framework of this compound is a key structural feature that contributes to its stability and bioavailability. The presence of the difluoromethyl group enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design. Additionally, the hydroxymethyl moiety provides a functional group that can be readily modified to fine-tune the compound's pharmacological properties.

Recent studies have highlighted the potential of tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The compound was found to effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate has shown promise in the field of cancer research. A study conducted at the National Cancer Institute reported that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell growth and survival, such as the PI3K/AKT and MAPK pathways.

The synthesis of tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the formation of the spirocyclic core through a ring-closing metathesis reaction, followed by selective functionalization to introduce the difluoromethyl and hydroxymethyl groups. Recent advancements in catalytic methods have further optimized this process, making it more efficient and scalable for industrial applications.

The physicochemical properties of tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate have been extensively characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity.

In terms of pharmacokinetics, tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that it has good oral bioavailability and a long half-life in vivo, which are desirable attributes for a drug candidate. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

The potential therapeutic applications of tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate are not limited to neurological disorders and cancer. Ongoing research is exploring its efficacy in other areas such as cardiovascular diseases and inflammatory conditions. For example, preliminary studies have indicated that this compound may have anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes.

In conclusion, tert-butyl 2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2306268-67-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and clinical efficacy will likely uncover new opportunities for its use in treating various diseases.